2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(2-methoxyphenyl)acetamide

• Molecular Formula: C23H24N2O6S
• Molecular Weight: 456.5 g/mol
• IUPAC Name: 2-(N-(3,4-dimethoxyphenyl)sulfonylanilino)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H24N2O6S/c1-29-20-12-8-7-11-19(20)24-23(26)16-25(17-9-5-4-6-10-17)32(27,28)18-13-14-21(30-2)22(15-18)31-3/h4-15H,16H2,1-3H3,(H,24,26)
• InChI Key: BYTJIKONHLYRHZ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=CC=C2OC)C3=CC=CC=C3)OC

Description

2-{[(3,4-dimethoxyphenyl)sulfonyl]anilino}-N-(2-methoxyphenyl)acetamide, commonly known as DASA-58, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DASA-58 belongs to the class of sulfonamide compounds and has a molecular weight of 429.52 g/mol.

Scientific Research Applications

DASA-58 has shown potential applications in various fields of scientific research. One of the significant areas of research is cancer treatment. Studies have shown that DASA-58 inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy. DASA-58 has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, DASA-58 has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of DASA-58 is not fully understood, but it is believed to act by inhibiting the activity of protein kinase C (PKC). PKC is an enzyme that plays a crucial role in various cellular processes, including cell growth, proliferation, and differentiation. By inhibiting PKC, DASA-58 can prevent the growth and proliferation of cancer cells and induce apoptosis.
Biochemical and Physiological Effects:
DASA-58 has been shown to have a range of biochemical and physiological effects. Studies have shown that DASA-58 inhibits the activity of PKC, leading to the inhibition of cancer cell growth and induction of apoptosis. Additionally, DASA-58 has been shown to have anti-inflammatory properties, reducing the production of inflammatory cytokines and chemokines. DASA-58 has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

DASA-58 has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in the lab. Additionally, DASA-58 has been shown to have a high degree of selectivity for PKC, making it a useful tool for studying the role of PKC in cellular processes. However, DASA-58 has some limitations for use in lab experiments. It has low solubility in water, making it difficult to use in aqueous solutions. Additionally, DASA-58 has been shown to have some toxicity in certain cell lines, requiring careful control of concentration and exposure time.

Future Directions

There are several future directions for research on DASA-58. One area of research is the development of DASA-58 analogs with improved solubility and selectivity. Another area of research is the investigation of the potential use of DASA-58 in combination with other cancer therapies to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of DASA-58 and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of DASA-58 involves the reaction of 3,4-dimethoxybenzenesulfonyl chloride with aniline in the presence of a base to form an intermediate compound. This intermediate is then reacted with 2-methoxyacetophenone in the presence of a reducing agent to yield the final product, DASA-58. The synthesis of DASA-58 is a multistep process that requires careful control of reaction conditions to obtain a high yield of the desired product.